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Compound of Interest

Compound Name: Probucol-13C3

Cat. No.: B15555332

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Probucol-13C3, a stable isotope-labeled
(SIL) analog of the lipid-lowering agent Probucol. Its primary application is as an internal
standard for quantitative bioanalysis by mass spectrometry, enabling precise measurement of
Probucol in complex matrices such as plasma.[1] This document details its isotopic purity, the
methodologies for its verification, and its role in analytical workflows.

Data Presentation: Core Specifications

Probucol-13C3 is synthesized to incorporate three Carbon-13 atoms in the propyl group,
resulting in a mass shift of +3 Da compared to the unlabeled compound.[2] This distinct mass
difference is fundamental to its function as an internal standard in isotope dilution mass
spectrometry assays. The key specifications from leading suppliers are summarized below.
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Parameter Specification Source(s)
Product Name Probucol-(propyl-13C3) [3]

CAS Number 1173019-29-8 [1]
Molecular Formula 13C3C28H4802S2 [2]
Molecular Weight 519.82 g/mol [2]

Isotopic Purity 99 atom % 13C [2][3]
Chemical Purity >96-98% (CP) [21[41[5]
Mass Shift M+3

Appearance White Powder [2]

Experimental Protocols: Determination of Isotopic
Purity

The isotopic purity of a stable isotope-labeled compound like Probucol-13C3 is a critical
parameter that must be verified to ensure analytical accuracy. High-resolution mass
spectrometry (HRMS) is the definitive technique for this purpose.[6][7]

Objective:

To determine the isotopic enrichment of Probucol-13C3 and quantify the relative abundance of
all isotopic species (isotopologues).

Methodology: High-Resolution Mass Spectrometry
(HRMS)

e Sample Preparation:

o A stock solution of Probucol-13C3 is prepared in an appropriate organic solvent (e.g.,
methanol or acetonitrile) to a concentration of approximately 1 pg/mL.

o The solution is further diluted to a suitable concentration for direct infusion or LC-MS
analysis.
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¢ Instrumentation:

o A high-resolution mass spectrometer, such as an Orbitrap or Time-of-Flight (TOF)
instrument, is used.[6] These instruments provide the necessary mass accuracy and
resolution to distinguish between the desired labeled isotopologue and other species,
including the unlabeled (M+0) compound and natural abundance isotopes.

o Electrospray ionization (ESI) is a common ionization source for this type of analysis.[6][7]
e Mass Spectrometry Analysis:
o The instrument is calibrated to ensure high mass accuracy.

o The sample is introduced into the mass spectrometer, and full-scan mass spectra are
acquired in the mass range encompassing the molecular ions of both unlabeled Probucol
and Probucol-13C3.

o Data is collected with high resolution (>60,000) to clearly resolve the isotopic cluster of the
compound.

o Data Processing and Calculation:

o The acquired spectrum is analyzed to identify the ion signals corresponding to the
unlabeled (M), the desired labeled species (M+3), and other potential isotopologues (e.g.,
M+1, M+2).

o The intensity of each isotopologue peak is measured.

o A crucial step involves correcting the measured intensities for the contribution of natural
13C abundance in the unlabeled portion of the molecule.[6][7]

o The isotopic purity (enrichment) is calculated using the corrected intensities of the
representative isotopolog ions.[6] The formula is generally expressed as:

Isotopic Purity (%) = [Intensity(M+3) / Z(Intensities of all isotopologues)] x 100

Visualizations: Workflows and Mechanisms
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Diagrams created with Graphviz provide a clear visual representation of complex processes.
The following diagrams illustrate a typical analytical workflow using Probucol-13C3 and the
established mechanism of action for Probucol.
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Figure 1: Analytical Workflow for Quantification using Probucol-13C3

Click to download full resolution via product page

Caption: Figure 1: A typical bioanalytical workflow for quantifying unlabeled Probucol.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15555332?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Probucol
» > L\
Inhibition of Early Steps Increased Catabolic Rate Inhibition of LDL Oxidation Increased Cholesterol
in Cholesterol Synthesis of LDL (Antioxidant Effect) Excretion into Bile
Cholesterol Synthesis LDL Metabolism Bile Excretion

Figure 2: Probucol's Mechanism of Action in Cholesterol Metabolism

Click to download full resolution via product page

Caption: Figure 2: The multifaceted mechanism of Probucol's lipid-lowering effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Isotopic Purity and Analysis of
Probucol-13C3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555332#what-is-the-isotopic-purity-of-probucol-
13c3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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